Cas no 193533-92-5 (2,3,4-Trifluorotoluene)

2,3,4-Trifluorotoluene Properties

Names and Identifiers

• 2,3,4-Trifluorotoluene
• 1,2,3-trifluoro-4-methylBenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL 4-(ACETYLAMINO)-BENZENESULFONATE
• Benzene,1,2,3-trifluoro-4-methyl
• trifluoro-toluene
• 2,3,4-Trifluorotolune
• 2,3,4-benzotrifluoride
• 2,2,2-Trifluorothioacetamide
• Benzene, 1,2,3-trifluoro-4-methyl- (9CI)
• Benzene, 1,2,3-trifluoro-4-methyl-
• triflurotoluene
• 1,2,3-trifluoro-4-methyl-benzene
• PubChem1628
• KSC541E8D
• PC7852
• FCH931808
• SBB086461
• Benzene,1,2,3-trifluoro-4-methyl-
• AS02082
• AM61819
• VZ26851
• TRA0064828
• LF10264
• CM13975
• RP21034
• I143
• SC
• 1,2,3-trifluoro-4-Methylbenzene
• MFCD00075194
• SCHEMBL67359
• AKOS006220954
• T2735
• DTXSID6049436
• A4262
• AC-6887
• 2,3,4-Trifluorotoluene, 99%
• 193533-92-5
• FT-0654485
• J-506873
• DB-004970
• +Expand

• MDL： MFCD00075194
• InChIKey： LRQPEHJWTXCLQY-UHFFFAOYSA-N
• Inchi： 1S/C7H5F3/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• SMILES： FC1C(=C(C([H])=C([H])C=1C([H])([H])[H])F)F

Computed Properties

• Exact Mass: 146.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.034
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.41230
• PSA: 0.00000
• Refractive Index: n20/D 1.434(lit.)
• Boiling Point: 126-127 °C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.222 g/mL at 25 °C(lit.)

2,3,4-Trifluorotoluene Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：S16
• Safety Instruction： S16
• Risk Phrases：R10
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

2,3,4-Trifluorotoluene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides